Cas no 351009-32-0 (2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid)
351009-32-0 structure
Product Name:2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid
CAS No:351009-32-0
MF:C20H18O2
MW:290.355725765228
CID:2847836
Update Time:2023-08-09
2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid
- 4-(6-Phenyl-1,3,5-hexanetriene-1-yl)phenylacetic acid
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- Inchi: 1S/C20H18O2/c21-20(22)16-19-14-12-18(13-15-19)11-5-2-1-4-8-17-9-6-3-7-10-17/h1-15H,16H2,(H,21,22)/b2-1+,8-4+,11-5+
- InChI Key: LOMWYEZODYXEIS-HOXLXQKJSA-N
- SMILES: OC(CC1C=CC(/C=C/C=C/C=C/C2C=CC=CC=2)=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 405
- XLogP3: 5
- Topological Polar Surface Area: 37.3
Experimental Properties
- Melting Point: 200-201 °C
- Solubility: DMF: soluble
2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
351009-32-0 (2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid) Related Products
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